Cas no 2137705-64-5 (Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 2137705-64-5
• MF: C₈H₁₀N₆
• MW: 190.205199718475
• CID: 5278771
• Update Time: 2025-10-29

Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C8H10N6/c1-14-5-6(2-12-14)7-3-11-8(13-9)4-10-7/h2-5H,9H2,1H3,(H,11,13)
• InChI Key： WJGUHNZNSLZXFX-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=C(C2=CN(C)N=C2)N=C1

Additional information on Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)-

Comprehensive Overview of Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)- (CAS No. 2137705-64-5)

Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)- (CAS No. 2137705-64-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, which is known for its diverse biological activities and applications in drug discovery. The presence of both hydrazinyl and 1-methyl-1H-pyrazol-4-yl moieties in its structure makes it a promising candidate for the development of novel therapeutic agents and functional materials.

In recent years, the demand for pyrazine derivatives has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)-pyrazine for its unique chemical properties, which may contribute to its efficacy in targeting specific biological pathways. The compound's CAS No. 2137705-64-5 serves as a critical identifier for regulatory and scientific documentation, ensuring accurate referencing in studies and patents.

The synthesis and application of Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)- are often explored in the context of medicinal chemistry and material science. Its structural features enable interactions with various enzymes and receptors, making it a valuable scaffold for designing inhibitors or modulators. For instance, the hydrazinyl group can form hydrogen bonds, enhancing binding affinity, while the pyrazole ring contributes to metabolic stability. These attributes align with current trends in precision medicine and green chemistry, where efficiency and sustainability are prioritized.

From an industrial perspective, CAS No. 2137705-64-5 is often discussed in forums related to high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research organizations (CROs) frequently seek this compound for client projects. Its versatility also extends to agrochemical innovation, where it may serve as a precursor for crop protection agents with improved safety profiles. This dual applicability in pharma and agro sectors underscores its commercial relevance.

For researchers and industry professionals, understanding the spectroscopic data and physicochemical properties of Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)- is essential. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and stability. These metrics are critical for ensuring reproducibility in experiments and compliance with Good Laboratory Practices (GLP). Additionally, computational modeling studies often predict its ADME (Absorption, Distribution, Metabolism, Excretion) properties to accelerate preclinical development.

In the context of intellectual property, CAS No. 2137705-64-5 has been referenced in several patents, highlighting its potential in proprietary formulations. The compound's modular structure allows for derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the growing emphasis on drug repurposing and combinatorial chemistry, where speed and diversity are key drivers of innovation.

As the scientific community continues to explore Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)-, its role in emerging technologies like bioconjugation and nanotechnology is also being investigated. For example, its functional groups could facilitate the development of targeted drug delivery systems or bioimaging probes. Such interdisciplinary applications resonate with current searches for next-generation therapeutics and smart materials.

To summarize, Pyrazine, 2-hydrazinyl-5-(1-methyl-1H-pyrazol-4-yl)- (CAS No. 2137705-64-5) represents a multifaceted compound with broad utility across life sciences and industrial chemistry. Its relevance to cutting-edge research and sustainable solutions ensures its continued prominence in scientific literature and market demand. For those seeking detailed protocols or collaborative opportunities, this compound offers a robust platform for innovation.